Cas no 834913-92-7 (5-(4-iodophenoxy)methylfuran-2-carbohydrazide)

• Product Name: 5-(4-iodophenoxy)methylfuran-2-carbohydrazide
• CAS No: 834913-92-7
• MF: C₁₂H₁₁IN₂O₃
• MW: 358.131815195084
• MDL: MFCD02253911
• CID: 3057727
• PubChem ID: 7022240
• Update Time: 2025-10-21

5-(4-iodophenoxy)methylfuran-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-((4-Iodophenoxy)methyl)furan-2-carbohydrazide
• 5-(4-iodophenoxy)methylfuran-2-carbohydrazide
• BBL037963
• STK298608
• 5-[(4-Iodophenoxy)methyl]-2-furohydrazide
• 5-(4-Iodo-phenoxymethyl)-furan-2-carboxylic acid hydrazide
• CS-0268425
• AKOS000304156
• EN300-227817
• 834913-92-7
• 5-[(4-iodophenoxy)methyl]furan-2-carbohydrazide
• 5-(4-IODOPHENOXYMETHYL)FURAN-2-CARBOHYDRAZIDE

• MDL： MFCD02253911
• Inchi： 1S/C12H11IN2O3/c13-8-1-3-9(4-2-8)17-7-10-5-6-11(18-10)12(16)15-14/h1-6H,7,14H2,(H,15,16)
• InChI Key： AWLPGODNUSCQHT-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OCC1=CC=C(C(NN)=O)O1

Computed Properties

• Exact Mass: 357.98144Da
• Monoisotopic Mass: 357.98144Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(4-iodophenoxy)methylfuran-2-carbohydrazide

Comprehensive Overview of 5-(4-iodophenoxy)methylfuran-2-carbohydrazide (CAS No. 834913-92-7): Properties, Applications, and Research Insights

5-(4-iodophenoxy)methylfuran-2-carbohydrazide (CAS No. 834913-92-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This furanyl carbohydrazide derivative is characterized by its unique molecular structure, which combines a furan ring with an iodophenoxy substituent. Such structural features make it a promising candidate for various applications, particularly in drug discovery and material science.

The compound's CAS number 834913-92-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its potential as a scaffold for bioactive molecules, with researchers exploring its role in modulating enzyme activity or as a ligand in coordination chemistry. Its iodine-containing moiety also opens avenues for radiolabeling applications, a topic increasingly searched in AI-driven drug development forums.

In the context of green chemistry trends, 5-(4-iodophenoxy)methylfuran-2-carbohydrazide has been investigated for its biodegradability profile, aligning with the sustainable synthesis queries frequently seen in search engines. Computational chemists have utilized molecular docking simulations to predict its interactions with biological targets—a hot topic in AI-assisted drug design communities. These studies often reference its hydrogen-bonding capacity derived from the carbohydrazide group.

From an industrial perspective, this compound's thermal stability (a frequently searched property in material science databases) makes it suitable for high-temperature applications. Patent literature suggests its utility in advanced polymer formulations, where its aromatic-iodine synergy enhances UV resistance—a property highly valued in renewable energy material research. Analytical methods like HPLC-MS and NMR spectroscopy are typically employed for its characterization, as documented in peer-reviewed journals.

The synthetic pathways for CAS 834913-92-7 often involve Pd-catalyzed cross-coupling reactions, a technique dominating organic chemistry search trends. Researchers emphasize optimizing its yield and purity through microwave-assisted synthesis—an eco-friendly approach matching current laboratory automation interests. Its structure-activity relationship (SAR) studies frequently appear in medicinal chemistry publications, particularly regarding heterocyclic drug candidates.

Safety assessments of 5-(4-iodophenoxy)methylfuran-2-carbohydrazide confirm its compliance with standard laboratory handling protocols, a concern reflected in chemical safety search queries. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during manipulation—a precautionary measure aligning with best practices in chemical research.

Emerging applications include its use as a fluorescence probe precursor, capitalizing on the iodine atom's heavy atom effect—a niche but growing area in optical material searches. The compound's logP value and solubility profile (common parameters in ADME prediction tools) make it particularly interesting for blood-brain barrier permeability studies.

In summary, 834913-92-7 represents a versatile chemical entity bridging multiple disciplines. Its ongoing evaluation in high-throughput screening platforms and computational chemistry workflows ensures its relevance in contemporary research agendas, particularly those focused on targeted therapeutics and smart materials—topics consistently ranking high in academic search engines and AI research assistant queries.